[1-(2-Chloroprop-2-enyl)piperidin-4-yl]-(3-methylpiperidin-1-yl)methanone

• IUPAC Name: [1-(2-chloroprop-2-enyl)piperidin-4-yl]-(3-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C15H25ClN2O/c1-12-4-3-7-18(10-12)15(19)14-5-8-17(9-6-14)11-13(2)16/h12,14H,2-11H2,1H3
• InChI Key: IWXMXVBJFMSYEB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2CCN(CC2)CC(=C)Cl
• Molecular Formula: C15H25ClN2O
• Molecular Weight: 284.82 g/mol

Description

[1-(2-Chloroprop-2-enyl)piperidin-4-yl]-(3-methylpiperidin-1-yl)methanone is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as U-47700 and is classified as an opioid. It is a synthetic drug that has been developed in recent years and has gained popularity due to its potent analgesic effects. The chemical structure of U-47700 is similar to other opioids such as morphine and fentanyl.

Mechanism of Action

U-47700 acts on the opioid receptors in the brain and spinal cord, which are responsible for pain perception. It binds to these receptors and activates them, leading to a reduction in pain sensation. Additionally, U-47700 has been shown to have sedative effects, which may be useful in treating anxiety and sleep disorders.
Biochemical and Physiological Effects:
U-47700 has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain sensation, induce sedation, and reduce anxiety. Additionally, U-47700 has been shown to have a range of side effects, including respiratory depression, nausea, and vomiting.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages for use in lab experiments. It is highly potent, which means that small amounts can be used to produce significant effects. Additionally, it has a relatively short half-life, which makes it easier to control and monitor the effects of the drug. However, U-47700 also has several limitations. It is highly addictive and can be dangerous if not used properly. Additionally, it has a range of side effects that can make it difficult to use in certain experiments.

Future Directions

For research include the development of new analgesics and treatments for addiction, as well as understanding the long-term effects of U-47700 use.

Synthesis Methods

The synthesis of U-47700 involves several steps that require specialized equipment and knowledge of organic chemistry. The starting material for the synthesis is piperidine, which is then modified to produce the final product. The synthesis of U-47700 is not a simple process and requires a high level of expertise to ensure the purity and safety of the final product.

Scientific Research Applications

U-47700 has been the subject of extensive scientific research due to its potential use as an analgesic. It has been shown to be highly effective in reducing pain in animal models, and there is evidence to suggest that it may be useful in treating chronic pain in humans. Additionally, U-47700 has been studied for its potential use in treating opioid addiction. It has been shown to reduce withdrawal symptoms in animal models and may be useful in developing new treatments for addiction.